(3,5-Dimethoxy-phenyl)-(2-methoxy-phenyl)-methanol

• Molecular Formula: C16H18O4
• Molecular Weight: 274.31 g/mol
• IUPAC Name: (3,5-dimethoxyphenyl)-(2-methoxyphenyl)methanol
• InChI: InChI=1S/C16H18O4/c1-18-12-8-11(9-13(10-12)19-2)16(17)14-6-4-5-7-15(14)20-3/h4-10,16-17H,1-3H3
• InChI Key: HERGHWZWEQUIRJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(C2=CC(=CC(=C2)OC)OC)O

Description

(3,5-Dimethoxy-phenyl)-(2-methoxy-phenyl)-methanol is a useful research compound. Its molecular formula is C16H18O4 and its molecular weight is 274.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Methoxybenzaldehyde (0.81 g, 5.95 mmol), 1-bromo-3,5-dimethoxybenzene (1.42 g, 6.54 mmol), and n-butyl lithium (2.62 ml, 6.54 mmol) were treated in the same manner as described above for the synthesis of (2,3-dihydrobenzo[1,4]dioxin-6-yl)-(3,5-dimethoxyphenyl)methanol. The crude material was purified via flash column chromatography (10% EtOAc in hexane gradient to 40% EtOAc in hexane in about 40 min.) to give (3,5-dimethoxy-phenyl)-(2-methoxy-phenyl)-methanol as a greenish oil (1.38 g, 85%): 1HNMR (CDCl3) 7.30-7.18 (m, 2H, Ar), 6.96-6.88 (m, 2H, Ar), 6.57 (d, J=1 Hz, 2H, Ar), 6.36 (t, J=2 Hz, 1H, Ar), 5.99 (d, J=5 Hz, 1H, CHOH), 3.84 (s, 3H, OCH3), 3.77 (s, 6H, 2OCH3), 3.04 (d, J=5 Hz, 1H, OH). The product was carried over to the next step.